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Compound of Interest

Compound Name: 2-Methylpropanoate

Cat. No.: B1197409 Get Quote

An in-depth technical guide on the safe handling and laboratory use of methyl 2-
methylpropanoate, designed for researchers, scientists, and drug development professionals.

Introduction
Methyl 2-methylpropanoate, also commonly known as methyl isobutyrate, is an ester with the

chemical formula C₅H₁₀O₂. It is a colorless liquid with a characteristic fruity, sweet odor,

reminiscent of apples or pineapple.[1] In laboratory settings, it is primarily used as a solvent

and as a reference standard. Its presence has been detected in various natural sources,

including fruits and herbs.[1]

This guide provides comprehensive technical information on the safe handling, storage, and

disposal of methyl 2-methylpropanoate in a laboratory environment. It outlines the

substance's physical and chemical properties, potential hazards, toxicological data, and

emergency procedures to ensure the safety of laboratory personnel.

Physical and Chemical Properties
The physical and chemical properties of methyl 2-methylpropanoate and related compounds

are summarized in the table below. This data is crucial for understanding its behavior under

various laboratory conditions and for conducting a thorough risk assessment.
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Property
Methyl 2-
methylpropanoate

2-Methylpropyl
propanoate

Isobutyl
isobutyrate

Synonyms Methyl isobutyrate Isobutyl propionate IBIB

CAS Number 547-63-7 540-42-1 97-85-8

Molecular Formula C₅H₁₀O₂ C₇H₁₄O₂ C₈H₁₆O₂

Molar Mass 102.13 g/mol 130.18 g/mol [2] 144.21 g/mol

Appearance Colorless liquid[2] Colorless liquid[2] Colorless liquid

Density 0.89 g/mL at 25 °C 0.869 g/mL at 25 °C[2] 0.855 g/mL at 25 °C[3]

Boiling Point 92 °C 66.5 °C[2] 145-152 °C[3]

Melting Point -85 °C[4] -71 °C[2] -81 °C[3]

Flash Point 13 °C (55.4 °F)[5] 26 °C (80 °F)[2] 41 °C (106 °F)

Vapor Pressure 80 mbar at 20 °C[6]
7.85 mmHg at 25

°C[2]
3.2 mmHg at 25 °C

Solubility in Water 1.7 g/L 1.7 g/L[2] 1 g/L at 20 °C[3]

Explosive Limits 2.4% - 13.0% (V) 1.1% - 7.5% (V)[2] 0.8% - 6.7% (V)

Refractive Index n20/D 1.384 n20/D 1.397[2] n20/D 1.398[3]

Hazard Identification and Toxicology
Methyl 2-methylpropanoate is classified as a highly flammable liquid and vapor.[6] It can

cause skin and eye irritation.[6] While it is considered to have low acute toxicity, inhalation of

high concentrations of vapor may cause respiratory irritation.

Acute Toxicity Data
The following table summarizes the available acute toxicity data for related compounds, as

specific data for methyl 2-methylpropanoate is limited.
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Compound Route Species
LD50/LC50
Value

Reference

2-Methylpropyl

propanoate
Oral Rabbit 5599 mg/kg[2] [2]

Isobutyl

isobutyrate
Oral Rat 12800 mg/kg[3] [3]

Isobutyl

isobutyrate
Oral Mouse 12750 mg/kg[3] [3]

Methyl Acrylate Oral Rat 768 mg/kg bw[7]
OECD TG 401

(equivalent)[7]

Methyl Acrylate Dermal Rabbit
1250 mg/kg

bw[7]

Occlusive dermal

application[7]

Methyl Acrylate Inhalation Rat
5.7 mg/L/4-

hours[7]

OECD TG 403

(equivalent)[7]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are based on standardized

OECD guidelines.

Acute Oral Toxicity (based on OECD TG 401)
The acute oral toxicity of a substance is typically determined by administering the substance in

graduated doses to several groups of experimental animals, with one dose level per group.

Test Animals: Healthy, young adult rats of a single strain are used.

Dosage: At least three dose levels are chosen to result in a range of toxic effects. The

substance is administered in a single dose by gavage.

Observation: Animals are observed for mortality, signs of toxicity, and behavioral changes for

at least 14 days. Body weight is recorded weekly.
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Data Analysis: The LD50 (the dose causing mortality in 50% of the test animals) is

calculated.

Acute Dermal Toxicity (based on OECD TG 402)
Test Animals: Rats, rabbits, or guinea pigs with healthy, intact skin are used.

Application: The substance is applied uniformly over a shaved area of the skin (at least 10%

of the body surface area) and held in contact with the skin with a porous gauze dressing for

24 hours.

Observation: Animals are observed for mortality and signs of skin irritation and systemic

toxicity for 14 days.

Data Analysis: The dermal LD50 is determined.

Acute Inhalation Toxicity (based on OECD TG 403)
Test Animals: Young adult rats are the preferred species.

Exposure: Animals are exposed to the substance, either as a gas, vapor, or aerosol, in a

specially constructed inhalation chamber for a fixed period (typically 4 hours).

Concentration: Several groups of animals are exposed to different concentrations of the test

substance.

Observation: Animals are observed for signs of toxicity during and after exposure for a period

of 14 days.

Data Analysis: The LC50 (the concentration causing mortality in 50% of the test animals) is

calculated.

Safe Handling and Storage
Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[5][8]

Use non-sparking tools and explosion-proof equipment.[8][9]
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Ground and bond containers when transferring material to prevent static discharge.[9][10]

Avoid contact with skin and eyes.[8][11]

Avoid inhalation of vapor or mist.[11]

Keep away from heat, sparks, open flames, and other ignition sources.[5][8][10] No smoking

in the handling area.[8][9][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.synerzine.com/docs/sds/W1329%20SDS%20(US-English).pdf
http://sdccd-keenan.safecollegessds.com/document/repo/bced4c1e-9e48-11df-9b6e-d8d230712f36
https://www.chemicalbook.com/msds/Methyl-isobutyrate.htm
https://www.aurochemicals.com/wp-content/uploads/2019/04/METHYL-ISOBUTYRATE-Natural-SDS-2.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/METHYL-ISOBUTYRATE-Natural-SDS-2.pdf
https://pim-resources.coleparmer.com/sds/50139.pdf
https://www.chemicalbook.com/msds/Methyl-isobutyrate.htm
http://sdccd-keenan.safecollegessds.com/document/repo/bced4c1e-9e48-11df-9b6e-d8d230712f36
https://www.chemicalbook.com/msds/Methyl-isobutyrate.htm
https://www.synerzine.com/docs/sds/W1329%20SDS%20(US-English).pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/METHYL-ISOBUTYRATE-Natural-SDS-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Assess Risks

Gather PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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